Cas no 1564902-88-0 (6-chloro-3-ethynyl-1H-indole)

• Product Name: 6-chloro-3-ethynyl-1H-indole
• CAS No: 1564902-88-0
• MF: C₁₀H₆ClN
• MW: 175.614341259003
• MDL: MFCD26853288
• CID: 5607125
• PubChem ID: 104276756
• Update Time: 2025-06-23

6-chloro-3-ethynyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• EN300-821268
• 1564902-88-0
• 6-chloro-3-ethynyl-1H-indole
• AKOS040804031

• MDL： MFCD26853288
• Inchi： 1S/C10H6ClN/c1-2-7-6-12-10-5-8(11)3-4-9(7)10/h1,3-6,12H
• InChI Key： DXTXISJUXZBUBB-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C#C)=CNC=2C=1

Computed Properties

• Exact Mass: 175.0188769g/mol
• Monoisotopic Mass: 175.0188769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 15.8Ų

Additional information on 6-chloro-3-ethynyl-1H-indole

Introduction to 6-chloro-3-ethynyl-1H-indole (CAS No. 1564902-88-0)

6-chloro-3-ethynyl-1H-indole, identified by its Chemical Abstracts Service (CAS) number 1564902-88-0, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indole family, a class of molecules known for their diverse biological activities and therapeutic potential. The structural features of 6-chloro-3-ethynyl-1H-indole, including the presence of a chloro substituent at the 6-position and an ethynyl group at the 3-position, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and molecular design.

The indole core is a privileged structure in medicinal chemistry, frequently found in natural products and biologically active compounds. Its aromatic system provides a stable framework that can be modified to achieve specific pharmacological effects. In particular, the chloro substituent enhances electrophilicity, facilitating nucleophilic substitution reactions that are crucial for further functionalization. The ethynyl group, on the other hand, introduces a triple bond that can be selectively transformed into other functional groups, such as alcohols or amines, through metal-catalyzed coupling reactions. These attributes make 6-chloro-3-ethynyl-1H-indole a versatile intermediate in synthetic chemistry.

Recent advancements in the field of drug development have highlighted the importance of indole derivatives in addressing various therapeutic challenges. Studies have demonstrated that modifications at specific positions on the indole ring can modulate biological activity significantly. For instance, the 6-chloro moiety in 6-chloro-3-ethynyl-1H-indole has been shown to improve binding affinity to certain protein targets, while the ethynyl group serves as a handle for further derivatization. These findings have inspired innovative approaches to designing novel therapeutics.

In particular, research has explored the potential of 6-chloro-3-ethynyl-1H-indole as a precursor in the synthesis of bioactive molecules targeting neurological disorders. Indole derivatives have been implicated in modulating neurotransmitter systems, and structural analogs have shown promise in preclinical studies for conditions such as Alzheimer's disease and Parkinson's disease. The unique combination of substituents in 6-chloro-3-ethynyl-1H-indole positions it as a candidate for generating compounds with enhanced efficacy and reduced side effects compared to existing treatments.

The synthesis of 6-chloro-3-ethynyl-1H-indole typically involves multi-step organic transformations starting from readily available indole precursors. Key steps include halogenation at the 6-position followed by Sonogashira coupling to introduce the ethynyl group at the 3-position. Advances in catalytic systems have enabled more efficient and scalable synthetic routes, reducing costs and improving yields. These developments are critical for translating laboratory discoveries into viable drug candidates.

From a medicinal chemistry perspective, 6-chloro-3-ethynyl-1H-indole exemplifies how strategic functionalization can unlock new therapeutic opportunities. The compound's ability to serve as a building block for more complex molecules underscores its importance in drug discovery libraries. Researchers are increasingly leveraging computational methods to predict how modifications on this scaffold will influence biological activity, accelerating the identification of lead compounds.

Moreover, the growing interest in bioconjugation strategies has highlighted the utility of 6-chloro-3-ethynyl-1H-indole in developing targeted therapies. The ethynyl group provides an ideal site for linking this indole derivative to biomolecules such as antibodies or peptides, enabling site-specific delivery systems. Such approaches are particularly relevant in oncology, where precision targeting can enhance therapeutic outcomes while minimizing systemic toxicity.

The chemical reactivity of 6-chloro-3-ethynyl-1H-indole also makes it valuable for exploring new synthetic methodologies. Transition-metal-catalyzed reactions, including cross-coupling and cyclization processes, have been extensively applied to generate structurally diverse derivatives. These techniques not only expand the chemical space accessible but also provide insights into reaction mechanisms that could inform future synthetic designs.

In conclusion,6-chloro-3-ethynyl-1H-indole (CAS No. 1564902-88-0) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features enable diverse functionalization strategies, making it a versatile scaffold for generating novel bioactive molecules. As our understanding of biological targets advances and synthetic methodologies evolve,6-chloro-*3*-(propargyl)-1H-indol-*e* will likely continue to play a pivotal role in shaping future therapeutics across multiple disease areas.